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Compound of Interest

Compound Name: 2-Aminopropanediamide

Cat. No.: B132164

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical and chemical properties of
2-Aminopropanediamide (CAS No: 62009-47-6), an important intermediate in the
pharmaceutical and chemical industries.[1][2][3] This guide consolidates key data, experimental
protocols for synthesis and analysis, and logical workflows to support research and
development activities.

Chemical Identity

2-Aminopropanediamide, also commonly known as 2-aminomalonamide, is an organic
compound with the molecular formula CsH7NsOz2.[4][5][6] It serves as a valuable building block
in organic synthesis, particularly as a reagent for preparing imidazole derivatives and other
complex molecules.[7][8]

IUPAC Name: 2-aminopropanediamide[4]

Synonyms: 2-aminomalonamide, Aminomalonamide, Propanediamide, 2-amino-[4][5][6]

CAS Number: 62009-47-6[1][4][5]

Molecular Formula: CsH7N3O2[4][5][6]

INChl Key: GFQBSQXXHYLABK-UHFFFAOY SA-N[4][6]
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Physical and Chemical Properties

The physical and chemical properties of 2-Aminopropanediamide are summarized in the
table below. The data is compiled from various chemical databases and supplier specifications.
Note that some values are predicted based on computational models.

Property Value Source

Molecular Weight 117.11 g/mol [1114]
White to off-white or bright

Appearance ) [1112][6]
yellow solid

Melting Point 180-185°C /196 °C [1][5]

N _ 410.1 + 40.0 °C at 760 mmHg

Boiling Point ) [1][5]
(Predicted)

Density 1.399 + 0.06 g/cm? (Predicted) [1][5]
DMSO (Sparingly), Methanol

Solubility ) (Sparingly) [1]
(Sparingly)

pKa 9.87 £ 0.70 (Predicted) [5]

LogP (XLogP3) -2.6 [41[5]

Flash Point 201.8+27.3°C [1][5]

Refractive Index 1.547/1.548 [1][5]

Vapor Pressure 6.19E-07 mmHg at 25°C [1]

Purity ~97% [6]

Experimental Protocols

This section details methodologies for the synthesis and characterization of 2-
Aminopropanediamide.

A common laboratory-scale synthesis involves the ammonolysis of an aminomalonic acid ester.

[1][7]
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Materials:

Diethyl 2-aminomalonate (17.5 g)

e 50% aqueous ammonium chloride solution (22 g)
» Deionized water

» Reaction flask with reflux condenser

e Heating mantle

« Filtration apparatus (e.g., Bichner funnel)

e Drying oven

Procedure:

o Accurately weigh 17.5 g of diethyl 2-aminomalonate and 22 g of 50% aqueous ammonium
chloride solution.[1][7]

« Combine the reagents in a round-bottom flask equipped with a reflux condenser.[7]
o Heat the mixture to 100 °C and maintain at reflux for 2 hours.[1][7]

» After the reaction is complete, cool the mixture to room temperature to allow the product to
crystallize.[7]

e Separate the solid product by filtration.[1][7]

» Dry the collected white solid in a hot air oven at 60 °C for 8 hours to yield 2-
aminomalonamide.[1][7] The reported yield for this method is approximately 87%.[1][7]

Another patented method involves the reaction of 2-chloromalonate with ammonium carbonate
in water at 50-60 °C for 6-8 hours, which is presented as a cost-effective alternative for
industrial production.[8]
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Diethyl 2-Aminomalonate

Reflux @ 100°C Cooling & Drying @ 60°C 2-Aminopropanediamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physical and Chemical
Properties of 2-Aminopropanediamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132164#what-are-the-physical-and-chemical-
properties-of-2-aminopropanediamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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